2-Thiophenedecanoic acid

• CAS No.: 21010-09-3
• Molecular Formula: C14H22O2S
• Molecular Weight: 254.39 g/mol
• IUPAC Name: 10-thiophen-2-yldecanoic acid
• InChI: InChI=1S/C14H22O2S/c15-14(16)11-7-5-3-1-2-4-6-9-13-10-8-12-17-13/h8,10,12H,1-7,9,11H2,(H,15,16)
• InChI Key: LIXSUPLQPDAHLO-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CCCCCCCCCC(=O)O

Description

Thiophene-containing carboxylic acids are a class of organic compounds characterized by a thiophene ring (a five-membered aromatic ring with one sulfur atom) substituted with carboxylic acid or related functional groups. These include:

• Thiophene-2-carboxylic acid (CAS 527-72-0): A thiophene derivative with a direct carboxylic acid group at the 2-position .
• 2-Thiopheneacetic acid (CAS 1918-77-0): Features an acetic acid (–CH₂COOH) substituent at the 2-position of the thiophene ring .
• 2-(Tetradecylthio)acetic acid (CAS 2921-20-2): Contains a tetradecylthio (–S–C₁₄H₂₉) group linked to an acetic acid moiety .

These compounds are primarily used in research and industrial applications, such as organic synthesis, pharmaceutical intermediates, and material science. Their chemical reactivity, solubility, and safety profiles vary significantly due to structural differences.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Physical State	Density (g/cm³)
Thiophene-2-carboxylic acid	527-72-0	C₅H₄O₂S	128.15	Solid (crystalline)	1.3 ± 0.1
2-Thiopheneacetic acid	1918-77-0	C₆H₆O₂S	142.17	White to light yellow crystal powder	1.3 ± 0.1
2-(Tetradecylthio)acetic acid	2921-20-2	C₁₆H₃₀O₂S₂	318.53	Not specified	N/A

Key Observations :

• Chain Length and Polarity : Thiophene-2-carboxylic acid has the shortest carbon chain, leading to higher polarity and water solubility compared to the longer-chain 2-(Tetradecylthio)acetic acid, which is likely lipophilic .
• Functional Groups : The presence of a thioether (–S–) group in 2-(Tetradecylthio)acetic acid introduces steric bulk and reduces reactivity compared to the carboxylic acid derivatives .

Functional Differences :

• Thiophene-2-carboxylic acid’s direct carboxyl group makes it reactive in coupling reactions, useful in drug design .
• 2-Thiopheneacetic acid’s methylene spacer (–CH₂–) between the thiophene and carboxylic acid enhances flexibility, influencing its role in coordination chemistry .

Risk Mitigation :

• Thiophene-2-carboxylic acid requires strict PPE (gloves, goggles) due to acute toxicity .
• 2-(Tetradecylthio)acetic acid’s irritant properties necessitate ventilation and containment during industrial use .

Q & A

Q. What personal protective equipment (PPE) and handling protocols are critical for safe laboratory use of 2-Thiophenedecanoic acid?

• Methodological Answer : PPE should include nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Use respiratory protection (e.g., N95 masks) if ventilation is inadequate. Avoid inhalation of dust and ensure no ingestion. Store separately from strong oxidizers, acids, or bases to prevent hazardous reactions. Decontaminate spills using inert absorbents and dispose of waste per local regulations .

Q. How should researchers assess the chemical stability of 2-Thiophenedecanoic acid during storage?

• Methodological Answer : Stability testing should involve monitoring under controlled conditions (temperature, humidity, light exposure) using techniques like HPLC or NMR to detect degradation products. Store in airtight, light-resistant containers at 2–8°C, and avoid prolonged exposure to moisture or incompatible materials (e.g., oxidizing agents) .

Q. What analytical methods are recommended for verifying the purity of synthesized 2-Thiophenecanoic acid?

• Methodological Answer : Use a combination of chromatographic (HPLC, GC) and spectroscopic (NMR, FT-IR) techniques. Compare retention times or spectral data against certified standards. Quantify impurities via mass spectrometry and validate reproducibility across multiple batches .

Advanced Research Questions

Q. How can computational modeling be integrated with experimental data to predict the reactivity of 2-Thiophenedecanoic acid in cross-coupling reactions?

• Methodological Answer : Employ density functional theory (DFT) to model electron density distribution on the thiophene ring and decanoic acid chain. Validate predictions experimentally via kinetic studies (e.g., monitoring reaction rates with palladium catalysts) and characterize products using X-ray crystallography or NMR. Compare results with phenyl-substituted analogs to isolate electronic effects .

Q. What experimental strategies address discrepancies in reported thermal decomposition profiles of 2-Thiophenedecanoic acid?

• Methodological Answer : Conduct thermogravimetric analysis (TGA) under inert (N₂) and oxidative (O₂) atmospheres to identify decomposition pathways. Use GC-MS to analyze gaseous byproducts (e.g., CO, SOₓ) and correlate with temperature ramps. Replicate studies using standardized sample purity (≥98%) to isolate experimental variables .

Q. How do solvent polarity and pH influence the self-assembly behavior of 2-Thiophenedecanoic acid in supramolecular systems?

• Methodological Answer : Perform dynamic light scattering (DLS) and transmission electron microscopy (TEM) in solvents of varying polarity (e.g., hexane, DMSO). Adjust pH to probe carboxylate group ionization effects. Use small-angle X-ray scattering (SAXS) to quantify aggregation kinetics and compare with computational simulations of intermolecular interactions .

Data Analysis & Contradiction Resolution

Q. What statistical approaches are suitable for analyzing clustered data in studies involving repeated measurements of 2-Thiophenedecanoic acid bioactivity?

• Methodological Answer : Apply mixed-effects models to account for nested data structures (e.g., multiple observations per subject). Use bootstrapping to estimate confidence intervals for EC₅₀ values. Validate robustness via sensitivity analyses, excluding outliers identified through Cook’s distance metrics .

Q. How should researchers reconcile conflicting ecotoxicological data for 2-Thiophenedecanoic acid across different aquatic models?

• Methodological Answer : Standardize test conditions (e.g., OECD guidelines for Daphnia magna or algal growth inhibition assays). Control variables such as water hardness, temperature, and exposure duration. Perform meta-analyses to identify trends in toxicity thresholds and correlate with physicochemical properties (e.g., log P) .

Synthesis & Mechanistic Studies

Q. What catalytic systems optimize the esterification of 2-Thiophenedecanoic acid while minimizing side reactions?

• Methodological Answer : Test acid catalysts (e.g., H₂SO₄) versus enzymatic methods (lipases) under reflux. Monitor reaction progress via FT-IR for ester peak formation (∼1740 cm⁻¹). Optimize molar ratios of alcohol to acid and use molecular sieves to shift equilibrium by water removal .

Q. How can isotope-labeling studies elucidate the metabolic degradation pathways of 2-Thiophenedecanoic acid in vivo?

• Methodological Answer :
  Synthesize ¹³C-labeled analogs at the carboxyl or thiophene moiety. Administer to model organisms and track metabolites via LC-MS/MS. Compare fragmentation patterns with unlabeled controls to identify enzymatic cleavage sites (e.g., β-oxidation vs. ring-opening pathways) .